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Compound of Interest

Compound Name: Epitulipinolide diepoxide

Cat. No.: B203317

For Immediate Release

Shanghai, China — November 18, 2025 — Epitulipinolide diepoxide, a naturally occurring
sesquiterpenoid lactone, is garnering significant interest within the scientific community for its
potential therapeutic applications. This technical guide provides a comprehensive overview of
its chemical structure, physicochemical properties, and known biological activities, with a focus
on experimental data and methodologies to support further research and development.

Chemical Structure and Properties

Epitulipinolide diepoxide is a complex sesquiterpenoid lactone characterized by a
germacrane skeleton with two epoxide rings and an a-methylene-y-lactone group. Its chemical
identity is well-established through various spectroscopic and analytical techniques.

Table 1: Chemical and Physicochemical Properties of Epitulipinolide Diepoxide
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Property Value Source

Chemical Formula C17H2206 [1112]

[(1S,2R,4R,7R,9R,11R,12R)-4,

9-dimethyl-13-methylidene-14-
IUPAC Name 0x0-3,8,15- [1]

trioxatetracyclo[10.3.0.02,4.07,7]

pentadecan-11-yl] acetate

CAS Number 39815-40-2 [2]
Molecular Weight 322.4 g/mol [1]
Appearance Powder [2]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [2]
Acetate, DMSO, Acetone

The structural elucidation of Epitulipinolide diepoxide was first reported in the early 1970s,
with detailed analysis of its spectroscopic data confirming its unique tetracyclic structure.

Table 2: Spectroscopic Data for Epitulipinolide Diepoxide
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Spectroscopic Technique Key Data and Observations

Data reveals characteristic peaks for the methyl
roups, the acetate group, the exocyclic
14 NMR group group Y ! |
methylene protons, and protons associated with

the epoxide and lactone rings.

The carbon spectrum confirms the presence of

17 carbons, including signals for the carbonyls
13C NMR of the lactone and acetate groups, the double

bond of the exocyclic methylene, and carbons of

the epoxide rings.

The mass spectrum shows a molecular ion peak
Mass Spectrometry (MS) consistent with the chemical formula C17H220s,

along with characteristic fragmentation patterns.

The IR spectrum displays characteristic

absorption bands for the carbonyl groups
Infrared (IR) Spectroscopy (lactone and ester), the carbon-carbon double

bond, and the C-O bonds of the ethers and

epoxides.

Experimental Protocols
Isolation and Purification

Epitulipinolide diepoxide is naturally found in the leaves and bark of the Tulip Tree
(Liriodendron tulipifera)[3]. The isolation process typically involves the following steps:

Figure 1. General workflow for the isolation and purification of Epitulipinolide diepoxide.

A detailed protocol involves reflux extraction of the dried plant material with 60% ethanol. The
resulting crude extract is then subjected to column chromatography on silica gel, using a
gradient elution system of petroleum ether-ethyl acetate followed by ethyl acetate-methanol.
Fractions are monitored by thin-layer chromatography to isolate the compound of interest[4].

Biological Activity Assays
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The cytotoxic activity of Epitulipinolide diepoxide against cancer cell lines, such as the
human melanoma cell line A375, is commonly evaluated using the MTT (3-(4,5-dimethylthiazol-
2-yl)-2,5-diphenyltetrazolium bromide) assay|[5].
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Seed A375 cells in 96-well plates

:

Treat cells with varying concentrations of Epitulipinolide diepoxide

:

Incubate for a specified period (e.g., 24, 48, 72 hours)

:

Add MTT solution to each well

:

Incubate to allow formazan crystal formation

:

Solubilize formazan crystals with DMSO

:

Measure absorbance at 570 nm

:

Calculate cell viability and IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [The Chemical Landscape of Epitulipinolide Diepoxide: A
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b203317#what-is-the-chemical-structure-of-
epitulipinolide-diepoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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